Cas no 1806748-91-3 (Methyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1806748-91-3
• MF: C₁₁H₁₁BrF₃NO₄
• MW: 358.108553171158
• CID: 4839675
• Update Time: 2025-10-31

Methyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H11BrF3NO4/c1-18-9(17)4-7-6(5-12)3-8(16-10(7)19-2)20-11(13,14)15/h3H,4-5H2,1-2H3
• InChI Key： UCFKEWSQVTUWQT-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=C(C=1CC(=O)OC)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 3
• Topological Polar Surface Area: 57.6

Additional information on Methyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate

Recent Advances in the Application of Methyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate (CAS: 1806748-91-3) in Chemical Biology and Pharmaceutical Research

Methyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate (CAS: 1806748-91-3) has recently emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of small-molecule inhibitors and modulators targeting various disease pathways. This compound, characterized by its unique trifluoromethoxy and bromomethyl functional groups, offers versatile reactivity for further derivatization, making it a valuable scaffold in medicinal chemistry. Recent studies have highlighted its potential in the design of kinase inhibitors, GPCR modulators, and other therapeutic agents, underscoring its growing importance in drug discovery pipelines.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Methyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate as a pivotal intermediate in the synthesis of a series of selective JAK3 inhibitors. The bromomethyl group facilitated efficient alkylation reactions, while the trifluoromethoxy moiety enhanced the metabolic stability of the resulting compounds. The study reported several derivatives with nanomolar potency against JAK3 and favorable selectivity profiles over other JAK isoforms, suggesting potential applications in autoimmune diseases and hematologic malignancies.

Another significant application was demonstrated in a Nature Chemical Biology publication, where this compound served as a starting material for the development of covalent inhibitors targeting cysteine residues in oncogenic KRAS mutants. The researchers employed the reactive bromomethyl group to introduce various warheads capable of forming irreversible bonds with the target protein. This approach yielded several promising leads with improved binding kinetics and cellular activity against KRAS G12C and G12D mutants, addressing a critical challenge in cancer therapeutics.

The compound's utility extends beyond traditional drug discovery, as evidenced by its incorporation in chemical biology probes. A recent ACS Chemical Biology study detailed its use in creating activity-based protein profiling (ABPP) reagents for mapping the reactivity of nucleophilic amino acids in complex proteomes. The trifluoromethoxy group was found to significantly enhance membrane permeability of the probes, enabling more comprehensive target engagement studies in live cells.

From a synthetic chemistry perspective, innovative methodologies have been developed to further functionalize this scaffold. A 2024 Organic Letters report described a palladium-catalyzed cross-coupling strategy that leverages the bromomethyl group for diverse C-C bond formations while preserving the sensitive trifluoromethoxy functionality. This advancement has expanded the structural diversity accessible from this intermediate, opening new possibilities for structure-activity relationship studies.

Ongoing research continues to explore the full potential of Methyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate in pharmaceutical development. Current investigations focus on its application in PROTAC (proteolysis targeting chimera) design, where its balanced physicochemical properties and multiple points for linker attachment make it particularly suitable for creating targeted protein degraders. Preliminary results from these studies suggest promising tissue distribution profiles and oral bioavailability for several PROTAC candidates derived from this scaffold.

As the field progresses, the unique combination of reactivity and stability offered by this compound positions it as a valuable tool in addressing current challenges in drug discovery, particularly in targeting difficult-to-drug proteins and achieving selective modulation of complex biological pathways. Future research directions likely include further optimization of synthetic routes to improve yield and scalability, as well as expanded applications in fragment-based drug discovery and chemical biology probe development.